Cas no 1807264-59-0 (Ethyl 4-cyano-3-ethyl-2-iodobenzoate)

Ethyl 4-cyano-3-ethyl-2-iodobenzoate is a versatile benzoate derivative featuring a cyano group, an ethyl substituent, and an iodine atom on the aromatic ring. The presence of these functional groups enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki or Sonogashira couplings. The ester moiety improves solubility in organic solvents, facilitating further derivatization. Its iodine substituent offers a handle for halogen exchange or metal-catalyzed transformations, while the cyano group provides opportunities for nucleophilic additions or reductions. This compound is well-suited for applications in pharmaceutical and agrochemical research, where structurally diverse scaffolds are required.
Ethyl 4-cyano-3-ethyl-2-iodobenzoate structure
1807264-59-0 structure
Product Name:Ethyl 4-cyano-3-ethyl-2-iodobenzoate
CAS No:1807264-59-0
MF:C12H12INO2
MW:329.133655548096
CID:5010566
Update Time:2025-06-14

Ethyl 4-cyano-3-ethyl-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-cyano-3-ethyl-2-iodobenzoate
    • Inchi: 1S/C12H12INO2/c1-3-9-8(7-14)5-6-10(11(9)13)12(15)16-4-2/h5-6H,3-4H2,1-2H3
    • InChI Key: CNZLAGMRNVOPBS-UHFFFAOYSA-N
    • SMILES: IC1C(C(=O)OCC)=CC=C(C#N)C=1CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 297
  • XLogP3: 3.3
  • Topological Polar Surface Area: 50.1

Ethyl 4-cyano-3-ethyl-2-iodobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010002027-1g
Ethyl 4-cyano-3-ethyl-2-iodobenzoate
1807264-59-0 97%
1g
1,460.20 USD 2021-07-06

Ethyl 4-cyano-3-ethyl-2-iodobenzoate Related Literature

Additional information on Ethyl 4-cyano-3-ethyl-2-iodobenzoate

Research Brief on Ethyl 4-cyano-3-ethyl-2-iodobenzoate (CAS: 1807264-59-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-cyano-3-ethyl-2-iodobenzoate (CAS: 1807264-59-0) is a specialized chemical compound that has garnered attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, featuring a cyano group, an ethyl substituent, and an iodine atom on the benzoate ring, serves as a versatile intermediate in organic synthesis and drug discovery. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the context of targeted drug design and medicinal chemistry.

One of the key areas of interest for Ethyl 4-cyano-3-ethyl-2-iodobenzoate is its role as a building block in the synthesis of biologically active molecules. The presence of the iodine atom makes it a valuable substrate for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are widely used in the construction of complex pharmaceutical compounds. Recent research has demonstrated its efficacy in the synthesis of kinase inhibitors and other small-molecule therapeutics, highlighting its potential in addressing unmet medical needs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Ethyl 4-cyano-3-ethyl-2-iodobenzoate as a key intermediate in the development of a new class of tyrosine kinase inhibitors. The study reported that the compound's unique structural features allowed for efficient modification, leading to enhanced binding affinity and selectivity for target kinases. This finding underscores the compound's significance in the design of next-generation cancer therapies.

Another notable application of Ethyl 4-cyano-3-ethyl-2-iodobenzoate is its use in the synthesis of fluorescent probes for biological imaging. A recent publication in Chemical Communications detailed the incorporation of this compound into a fluorogenic scaffold, enabling real-time visualization of enzymatic activity in live cells. This advancement has important implications for both basic research and clinical diagnostics, offering a powerful tool for studying cellular processes and disease mechanisms.

Despite its promising applications, challenges remain in the large-scale production and optimization of Ethyl 4-cyano-3-ethyl-2-iodobenzoate. Current research efforts are focused on improving synthetic routes to enhance yield and purity, as well as exploring its compatibility with green chemistry principles. Collaborative initiatives between academia and industry are expected to drive further innovations in this area, paving the way for broader utilization of this compound in pharmaceutical development.

In conclusion, Ethyl 4-cyano-3-ethyl-2-iodobenzoate (CAS: 1807264-59-0) represents a valuable asset in the toolkit of chemical biologists and medicinal chemists. Its versatility as a synthetic intermediate and its potential in drug discovery and imaging applications make it a compound of significant interest. Ongoing research will likely uncover additional uses for this molecule, further solidifying its role in advancing the frontiers of biomedical science.

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